Monitoring and confirming primary alkylamines via a simple derivatisation procedure
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9901500143
Abstract
Carbon disulphide reacts readily with primary alkylamines to yield dithiocarbamates. When injected into the heated injection port of a gas chromatograph, the dithiocarbamates yield the corresponding isothiocyanates. This reaction provides a simple and elegant derivatisation for quantifying, and also confirming the identity of, the primary alkylamines.
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